N,2-dimethyl-3-(pyridin-4-ylmethylamino)benzamide

• IUPAC Name: N,2-dimethyl-3-(pyridin-4-ylmethylamino)benzamide
• InChI: InChI=1S/C15H17N3O/c1-11-13(15(19)16-2)4-3-5-14(11)18-10-12-6-8-17-9-7-12/h3-9,18H,10H2,1-2H3,(H,16,19)
• InChI Key: GYCHZQVSCUKZEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NCC2=CC=NC=C2)C(=O)NC
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

N,2-dimethyl-3-(pyridin-4-ylmethylamino)benzamide, commonly known as DM-PYMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DM-PYMB is a novel small molecule that has shown promising results in various scientific studies, particularly in cancer research.

Mechanism of Action

DM-PYMB inhibits the activity of CK2 by binding to its catalytic subunit. This results in the inhibition of various downstream signaling pathways that are involved in cell growth and proliferation. DM-PYMB has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DM-PYMB has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer treatment. It has also been shown to have anti-inflammatory effects, which may have potential applications in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

DM-PYMB has several advantages for lab experiments, including its ease of synthesis and low toxicity in normal cells. However, its efficacy in vivo has yet to be fully established, and further studies are needed to determine its potential side effects and long-term safety.

Future Directions

There are several potential future directions for DM-PYMB research, including its application in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further studies are needed to determine its potential applications in other diseases, such as inflammatory disorders and infectious diseases. Finally, the development of more potent and selective CK2 inhibitors may lead to the development of more effective cancer treatments.

Synthesis Methods

DM-PYMB can be synthesized through a multi-step process involving the reaction of 4-cyanomethylpyridine with 2,3-dimethylaniline. The resulting intermediate can then be converted to DM-PYMB through a series of reactions involving acylation and reduction.

Scientific Research Applications

DM-PYMB has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. DM-PYMB acts as a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell growth and proliferation.